Cas no 1864015-77-9 (3-[(2-methylpropyl)sulfanyl]azetidine hydrochloride)

• Product Name: 3-[(2-methylpropyl)sulfanyl]azetidine hydrochloride
• CAS No: 1864015-77-9
• MF: C₇H₁₆ClNS
• MW: 181.72663974762
• CID: 5694052
• PubChem ID: 72716404
• Update Time: 2026-03-11

3-[(2-methylpropyl)sulfanyl]azetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS026746768
• 3-[(2-methylpropyl)sulfanyl]azetidinehydrochloride
• 1864015-77-9
• 3-[(2-methylpropyl)sulfanyl]azetidine hydrochloride
• CS-0448765
• F2167-0382
• EN300-241497
• 3-(Isobutylthio)azetidine hydrochloride

• Inchi： 1S/C7H15NS.ClH/c1-6(2)5-9-7-3-8-4-7;/h6-8H,3-5H2,1-2H3;1H
• InChI Key： IOSRGAFMQDKMRN-UHFFFAOYSA-N
• SMILES： Cl.S(CC(C)C)C1CNC1

Computed Properties

• Exact Mass: 181.0691984g/mol
• Monoisotopic Mass: 181.0691984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 79
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 3-[(2-methylpropyl)sulfanyl]azetidine hydrochloride

Introduction to 3-[(2-methylpropyl)sulfanyl]azetidine hydrochloride (CAS No. 1864015-77-9)

3-[(2-methylpropyl)sulfanyl]azetidine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1864015-77-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This zwitterionic derivative combines a sulfanyl group with an azetidine core, presenting unique structural and functional properties that make it a valuable candidate for further investigation in drug development.

The molecular structure of 3-[(2-methylpropyl)sulfanyl]azetidine hydrochloride features a five-membered heterocyclic ring containing nitrogen, which is a common motif in biologically active molecules. The presence of the sulfanyl group at the 3-position and the hydrochloride salt form enhances its solubility and stability, making it more amenable for formulation and administration in various pharmaceutical applications.

In recent years, there has been growing interest in azetidine derivatives due to their potential pharmacological activities. The nitrogen-containing heterocycle is known to interact with biological targets such as enzymes and receptors, often leading to therapeutic effects. The introduction of a sulfanyl group at the 3-position of the azetidine ring may modulate these interactions, potentially enhancing efficacy or reducing side effects compared to parent structures.

One of the most compelling aspects of 3-[(2-methylpropyl)sulfanyl]azetidine hydrochloride is its potential as a scaffold for drug discovery. Researchers have been exploring its utility in developing novel compounds targeting various diseases, including inflammatory disorders, infectious diseases, and even certain types of cancer. The flexibility of the sulfanyl group allows for further chemical modifications, enabling the synthesis of libraries of derivatives with tailored properties.

Recent studies have highlighted the importance of sulfanyl-containing compounds in medicinal chemistry. These groups are known to participate in hydrogen bonding and hydrophobic interactions, which are critical for binding affinity and selectivity. The incorporation of a sulfanyl moiety into azetidine derivatives may thus improve their interaction with biological targets, leading to more potent and selective drugs.

The hydrochloride salt form of 3-[(2-methylpropyl)sulfanyl]azetidine hydrochloride contributes to its pharmacokinetic profile by enhancing solubility in aqueous environments. This is particularly important for oral formulations, where solubility can significantly impact bioavailability. Additionally, the salt form may improve stability during storage and transportation, making it a practical choice for industrial-scale production.

In the context of drug development, the synthesis of 3-[(2-methylpropyl)sulfanyl]azetidine hydrochloride has been optimized using modern synthetic techniques. Advances in catalysis and reaction methodologies have allowed for more efficient and scalable production processes. These improvements are crucial for bringing new drugs to market quickly and cost-effectively.

The potential applications of this compound extend beyond traditional small-molecule drugs. Researchers are also investigating its use in combination therapies, where it may synergize with other agents to achieve better therapeutic outcomes. The structural features of 3-[(2-methylpropyl)sulfanyl]azetidine hydrochloride make it a versatile building block for designing complex molecular architectures.

Evaluation of the compound's pharmacological properties has involved both in vitro and in vivo studies. These experiments have provided insights into its mechanism of action, toxicity profile, and potential side effects. Such data is essential for determining whether it is suitable for clinical development or if further modifications are needed.

The role of computational chemistry in studying 3-[(2-methylpropyl)sulfanyl]azetidine hydrochloride cannot be overstated. Molecular modeling techniques have enabled researchers to predict how this compound interacts with biological targets at an atomic level. This information can guide the design of next-generation derivatives with improved properties.

The future prospects for 3-[(2-methylpropyl)sulfanyl]azetidine hydrochloride are promising, given its unique structural features and potential applications. As research continues, new insights into its pharmacological properties will likely emerge, paving the way for innovative therapeutic strategies. The compound represents an excellent example of how structural modifications can lead to novel drug candidates with significant clinical value.